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Compound of Interest |

Compound Name: 4,4'-Butylidenebis(2,6-xylenol)
CAS No.: 82209-87-8
Cat. No.: B12649901
Get Quote
. J

CAS Registry No: 23128-74-7 Chemical Identity:N,N'-Hexamethylene bis[3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionamide] Common Trade Designations: Antioxidant 1098, NKF-1098

Executive Summary

In the high-performance polymer industry, particularly for polyamides (nylons), Antioxidant NKF
(functionally equivalent to Antioxidant 1098) serves as a critical hindered phenolic stabilizer. Its
efficacy is dictated by its high molecular weight and the presence of amide linkages, which
provide superior extraction resistance compared to ester-based antioxidants.

For researchers and Quality Control (QC) professionals, the melting point (MP) range is not
merely a physical constant; it is the primary thermodynamic indicator of purity, crystalline
integrity, and process readiness. This guide outlines the rigorous determination of the melting
point range for Antioxidant NKF, moving beyond simple capillary methods to Differential
Scanning Calorimetry (DSC) for definitive characterization.

Chemical Basis and Thermodynamic Significance[1]

[2]
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The Molecule

Antioxidant NKF is distinguished by its diamide structure. Unlike standard phenolic antioxidants
(e.g., Antioxidant 1010), the amide groups in NKF facilitate strong intermolecular hydrogen
bonding. This results in a significantly higher melting point range (156°C — 161°C) and lower
solubility in common solvents, which is essential for its persistence in nylon matrices during
high-temperature processing.

Why Melting Point Deviation Matters

In a QC context, a deviation in melting point behaves according to the Van't Hoff equation for
freezing point depression.

e Lowered Onset (

): Indicates the presence of eutectic impurities (e.g., unreacted alkyl phenols or mono-amide
byproducts).

o Broadened Range (

): Suggests inhomogeneous crystalline phases, residual solvents, or thermal degradation
products.

Critical Threshold: A melting range broadening of >2°C or a shift in onset below 155°C
correlates with reduced Oxidative Induction Time (OIT) in the final polymer application.

Specifications and Acceptance Criteria

The following data consolidates industry-standard specifications for Antioxidant NKF (CAS
23128-74-7).
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Specification Critical Limit

Parameter L Method Reference
Range (Rejection)

Melting Range ASTM E324/1SO

(Capillary) 156.0°C — 161.0°C < 155.0°C 3146

DSC Onset

Temperature ( 157.5°C + 1.0°C < 156.0°C ASTM D3418

)

DSC Peak

Temperature ( 159.0°C — 162.0°C > 163.0°C ASTM D3418

)

Volatile Matter <0.3% > 0.5% Gravimetric (105°C)

Ash Content <0.1% >0.1% Gravimetric (800°C)

Experimental Protocol: Differential Scanning
Calorimetry (DSC)

While capillary tubes are sufficient for routine "pass/fail" checks, DSC is the mandatory
standard for root-cause analysis and drug/polymer development. The following protocol
ensures self-validating results.

Equipment & Materials

e Instrument: Heat-flux DSC (e.g., TA Instruments, Mettler Toledo, PerkinElmer).

e Purge Gas: Nitrogen (50 mL/min) to prevent oxidative degradation during the scan.
o Reference: Empty Aluminum pan (hermetically crimped).

e Calibration Standard: Indium (

). Note: Indium is ideal as its melting point is almost identical to Antioxidant NKF, minimizing
thermal lag extrapolation errors.
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Step-by-Step Workflow

o Baseline Check: Run an empty cell cycle. Baseline drift must be < 50 uW over the range
100°C-200°C.

o Sample Preparation: Weigh 3.0 + 0.5 mg of dried Antioxidant NKF into an aluminum pan.
Crimp to ensure good thermal contact but avoid deforming the pan bottom.

o Thermal Cycle (The "Heat-Cool-Heat" Method):
o Ramp 1: Heat from 30°C to 180°C at 10°C/min. (Erases thermal history/solvent effects).

o Cool: Cool from 180°C to 30°C at 10°C/min. (Re-crystallizes the sample into a controlled
form).

o Ramp 2: Heat from 30°C to 180°C at 10°C/min. (Data Collection Step).

Data Analysis

Analyze the endotherm from Ramp 2.

o Extrapolated Onset (

): The intersection of the baseline and the inflectional tangent of the melting slope. This is the
"true” melting point for QC.

o Peak Temperature (
): The point of maximum heat flow.

Visualizing the Quality Control Logic

The following diagram illustrates the decision matrix for accepting Antioxidant NKF batches
based on thermal properties.
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Figure 1: Decision logic for Quality Control of Antioxidant NKF. Routine batches may pass via
capillary method; borderline results require DSC validation.

Troubleshooting and Interferences

When the melting point falls outside the 156°C-161°C range, consider the following causal
factors:

The "Double Peak" Phenomenon

If DSC shows a small pre-peak (e.g., at 145°C) followed by the main peak at 158°C:

o Cause: Polymorphism or Solvates.[1] While NKF (1098) is generally stable, rapid cooling
during synthesis can trap metastable forms.

o Action: Rely on the Second Heating cycle in DSC. If the pre-peak disappears after the first
melt/cool cycle, it was a physical history effect, not a chemical impurity. The batch is likely
acceptable.

Depression of Melting Point

o Cause: Residual solvent (Methanol or Toluene often used in synthesis) or unreacted starting
material (3,5-di-tert-butyl-4-hydroxyhydrocinnamic acid).

e Action: Perform Thermogravimetric Analysis (TGA). Weight loss >0.5% before 200°C
confirms volatiles.

DSC Workflow Diagram
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Figure 2: The "Heat-Cool-Heat" DSC protocol required to eliminate thermal history artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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